Cas no 201290-11-1 (1-(tert-Butoxycarbonyl)-D-tryptophan)
201290-11-1 structure
Product Name:1-(tert-Butoxycarbonyl)-D-tryptophan
CAS No:201290-11-1
MF:C16H20N2O4
MW:304.341004371643
MDL:MFCD00237295
CID:253163
PubChem ID:56777369
Update Time:2025-04-19
1-(tert-Butoxycarbonyl)-D-tryptophan Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-Amino-3-(1-(tert-butoxycarbonyl)-1H-indol-3-yl)propanoic acid
- D-Tryptophan,1-[(1,1-dimethylethoxy)carbonyl]-
- H-D-TRP(BOC)-OH
- N-in-Boc-D-tryptophan
- Nin-Boc-D-tryptophan
- D-TRYPTOPHAN(BOC)-OH
- N-INDOLE-T-BUTOXYCARBONYL-D-TRYPTOPHAN
- N-IN-T-BOC-D-TRYPTOPHAN
- 201290-11-1
- AKOS016843160
- D-Tryptophan, 1-[(1,1-dimethylethoxy)carbonyl]-
- SCHEMBL21146296
- MFCD00237295
- (2R)-2-amino-3-{1-[(tert-butoxy)carbonyl]-1H-indol-3-yl}propanoic acid
- EN300-1589990
- (2R)-2-amino-3-[1-[(2-methylpropan-2-yl)oxycarbonyl]indol-3-yl]propanoic acid
- DTXSID20718554
- S-201290-11-1
- 1-(tert-Butoxycarbonyl)-D-tryptophan
- (2R)-2-AMINO-3-[1-(TERT-BUTOXYCARBONYL)INDOL-3-YL]PROPANOIC ACID
- G69974
-
- MDL: MFCD00237295
- Inchi: 1S/C16H20N2O4/c1-16(2,3)22-15(21)18-9-10(8-12(17)14(19)20)11-6-4-5-7-13(11)18/h4-7,9,12H,8,17H2,1-3H3,(H,19,20)/t12-/m1/s1
- InChI Key: DYWUPCCKOVTCFZ-GFCCVEGCSA-N
- SMILES: O(C(N1C=C(C[C@H](C(=O)O)N)C2C=CC=CC1=2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 304.1424
- Monoisotopic Mass: 304.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 94.6Ų
Experimental Properties
- Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.13 g/l) (25 º C),
- PSA: 94.55
- LogP: 3.07920
1-(tert-Butoxycarbonyl)-D-tryptophan Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM184504-5g |
H-D-Trp(Boc)-OH |
201290-11-1 | 98% | 5g |
$74 | 2021-06-09 | |
| Fluorochem | 223115-1g |
R)-2-Amino-3-(1-(tert-butoxycarbonyl)-1H-indol-3-yl)propanoic acid |
201290-11-1 | 95% | 1g |
£124.00 | 2022-02-28 | |
| Fluorochem | 223115-5g |
R)-2-Amino-3-(1-(tert-butoxycarbonyl)-1H-indol-3-yl)propanoic acid |
201290-11-1 | 95% | 5g |
£452.00 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H916928-5g |
H-D-Trp(Boc)-OH |
201290-11-1 | 98% | 5g |
¥558.00 | 2022-01-14 | |
| TRC | B700888-50mg |
1-(tert-Butoxycarbonyl)-D-tryptophan |
201290-11-1 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B700888-100mg |
1-(tert-Butoxycarbonyl)-D-tryptophan |
201290-11-1 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B700888-500mg |
1-(tert-Butoxycarbonyl)-D-tryptophan |
201290-11-1 | 500mg |
$ 185.00 | 2022-06-06 | ||
| Chemenu | CM184504-5g |
H-D-Trp(Boc)-OH |
201290-11-1 | 98% | 5g |
$74 | 2023-02-18 | |
| abcr | AB314156-1 g |
H-D-Trp(boc)-OH; 95% |
201290-11-1 | 1g |
€67.50 | 2023-04-26 | ||
| abcr | AB314156-5 g |
H-D-Trp(boc)-OH; 95% |
201290-11-1 | 5g |
€101.50 | 2023-04-26 |
1-(tert-Butoxycarbonyl)-D-tryptophan Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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